Cas no 688336-49-4 (N-(4-chlorophenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688336-49-4
• MF: C₁₉H₁₈ClN₃O₂S
• MW: 387.883121967316
• CID: 6238988
• PubChem ID: 4671857
• Update Time: 2025-06-10

N-(4-chlorophenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• AKOS002046439
• N-(4-chlorophenyl)-2-((1-(4-ethoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• 688336-49-4
• N-(4-chlorophenyl)-2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanylacetamide
• IFLab1_002503
• CHEMBL5077016
• EU-0024507
• HMS1419B17
• N-(4-chlorophenyl)-2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• SCHEMBL24045351
• F0599-0353

• Inchi： 1S/C19H18ClN3O2S/c1-2-25-17-9-7-16(8-10-17)23-12-11-21-19(23)26-13-18(24)22-15-5-3-14(20)4-6-15/h3-12H,2,13H2,1H3,(H,22,24)
• InChI Key： FNQRCSWVLMXTJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NC=CN1C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 387.0808257g/mol
• Monoisotopic Mass: 387.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-chlorophenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Research Brief on N-(4-chlorophenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 688336-49-4)

N-(4-chlorophenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 688336-49-4) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's structural uniqueness, featuring a chlorophenyl group and an imidazole-thioacetamide moiety, which may contribute to its bioactivity. Preliminary investigations suggest that this compound exhibits promising activity against specific biological targets, making it a candidate for further drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity.

In vitro studies have demonstrated that N-(4-chlorophenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further pharmacological evaluations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate moderate bioavailability and stability under physiological conditions, though optimization may be required to enhance its therapeutic efficacy. Computational modeling studies have also been conducted to predict its binding affinity and interactions with target proteins, providing insights for structure-activity relationship (SAR) analyses.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as solubility, toxicity, and selectivity need to be addressed through systematic medicinal chemistry optimization. Future research directions may include derivatization of the core structure to improve its drug-like properties and in vivo efficacy studies to validate its therapeutic potential.

In conclusion, N-(4-chlorophenyl)-2-{1-(4-ethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide represents a promising scaffold for drug discovery, particularly in the realm of anti-inflammatory therapeutics. Continued research efforts will be essential to unlock its full potential and advance it through the drug development pipeline.